Cas no 2137090-55-0 ({1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}methanol)

• Product Name: {1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}methanol
• CAS No: 2137090-55-0
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 6082141
• PubChem ID: 165457008
• Update Time: 2025-05-20

{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}methanol
• 2137090-55-0
• EN300-712742

• Inchi： 1S/C6H10N4O2/c11-3-5-2-10(9-8-5)6-1-7-12-4-6/h2,6-7,11H,1,3-4H2/t6-/m1/s1
• InChI Key： PPZSDIBFCCGWQF-ZCFIWIBFSA-N
• SMILES： O1C[C@@H](CN1)N1C=C(CO)N=N1

Computed Properties

• Exact Mass: 170.08037557g/mol
• Monoisotopic Mass: 170.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 72.2Ų

Additional information on {1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}methanol

Introduction to {1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}methanol (CAS No. 2137090-55-0)

{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2137090-55-0, represents a convergence of heterocyclic chemistry and molecular design, making it a promising candidate for various biomedical applications.

The molecular structure of {1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}methanol features a combination of an oxazolidine ring and a triazole moiety, which are both well-documented for their role in drug development. The oxazolidine ring, particularly in its (4R) configuration, provides a stable scaffold that can interact with biological targets in a highly specific manner. This configuration is crucial for ensuring optimal binding affinity and selectivity, which are essential criteria for any potential therapeutic agent.

The triazole group appended to the oxazolidine ring further enhances the compound's pharmacological potential. Triazoles are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The presence of this moiety in {1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}methanol suggests that it may exhibit similar therapeutic effects, making it a valuable scaffold for medicinal chemists exploring new drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with greater accuracy. These studies have highlighted the potential of {1-[(4R)-1H-1,2,3-triazol-4-y]}methanol as an inhibitor of key enzymes involved in inflammatory pathways. For instance, preliminary computational studies suggest that this compound may interact with cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins—mediators of inflammation and pain.

In vitro experiments have begun to validate these computational findings. Researchers have observed notable inhibitory effects of {1-[(4R)-1,2 oxazolidin 4 yl]-1H-1,2,3-triazol 4 yl}methanol on COX enzymes at concentrations comparable to those of existing nonsteroidal anti-inflammatory drugs (NSAIDs). This aligns with the growing interest in developing novel anti-inflammatory agents that offer similar efficacy but with improved safety profiles.

The structural flexibility of {1-[(4R) 12 oxazolidin 4 yl] 12 H^-12,^{23triazol 42 yl}}methanol also makes it an attractive candidate for further derivatization. By modifying the substituents on the oxazolidine or triazole rings, chemists can fine-tune the compound's pharmacokinetic properties, such as solubility and metabolic stability. These modifications are critical for optimizing drug delivery systems and ensuring that the compound reaches its target site effectively.

The synthesis of { 12 - [( (42 R ) ) - 12 ,23-dioxolan -42 yl] -12 H -12 ,23-triazole -42 ylmethanol has been achieved through multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The use of transition metal-catalyzed cross-coupling reactions has streamlined the process, allowing for higher yields and cleaner reaction profiles. These synthetic advancements are essential for scaling up production and making this compound more accessible for further research and development.

The potential applications of { 12 - [( (42 R ) ) - 12 ,23-dioxolan -42 yl] -12 H -12 ,23-triazole -42 ylmethanol extend beyond anti-inflammatory therapy. Preliminary investigations have suggested its efficacy in inhibiting enzymes associated with neurodegenerative diseases. The ability of this compound to modulate protein-protein interactions within neural pathways could make it a valuable tool in the fight against conditions such as Alzheimer's disease and Parkinson's disease.

The development of new therapeutic agents often involves rigorous testing to assess their safety and efficacy in animal models before human trials can begin. Initial studies in rodents have shown promising results regarding the tolerability of { 12 - [( (42 R ) ) - 12 ,23-dioxolan -42 yl] -12 H -12 ,23-triazole -42 ylmethanol}. No significant toxicological effects were observed at doses comparable to those expected for therapeutic use in humans. This positive finding underscores the potential clinical relevance of this compound.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the evaluation process for compounds like { 12 - [( (42 R ) ) - 12 ,23-dioxolan -42 yl] -12 H -12 ,23-triazole -42 ylmethanol}. These algorithms can predict various pharmacokinetic and pharmacodynamic properties based on molecular structure alone, providing researchers with rapid insights into a compound's potential as a drug candidate. Such computational tools are indispensable in modern pharmaceutical research.

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}methanol include exploring its mechanism(s) of action at a molecular level understanding how it interacts with biological targets . Additionally researchers aim to optimize synthetic routes make large-scale production more feasible . Furthermore clinical trials will be necessary establish its efficacy safety profile humans . By addressing these aspects scientists hope to unlock new therapeutic possibilities harnessing this innovative compound . As our understanding grows about complex biochemical pathways involved various diseases .{[}{]}methanol will continue play significant role advancing medical science . The journey from discovery validation into becoming available patients long road requires dedication collaboration across scientific disciplines . Yet promise such compounds offers glimpse brighter healthcare future where tailored treatments improve lives millions worldwide . With continued innovation perseverance field pharmaceuticals likely see even more breakthroughs come fruition years ahead .